Cas no 1807047-21-7 (2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1807047-21-7
• MF: C₈H₂BrClF₃NO₂S
• MW: 348.524189472198
• CID: 4976865
• Update Time: 2025-06-11

2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C8H2BrClF3NO2S/c9-6-2-4(3-14)1-5(8(11,12)13)7(6)17(10,15)16/h1-2H
• InChI Key： VEDGZJCKZGAJEP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(C(F)(F)F)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 438
• XLogP3: 3.2
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride

Introduction to 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807047-21-7)

2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807047-21-7) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of functional groups, including a bromo group, a cyano group, and a trifluoromethyl group, all attached to a benzenesulfonyl chloride framework. These functional groups contribute to its reactivity and potential applications in various chemical processes.

The molecular structure of 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride is particularly noteworthy due to its ability to participate in a wide range of chemical reactions. The bromo group can be readily substituted in nucleophilic aromatic substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. The cyano group, known for its strong electron-withdrawing properties, enhances the reactivity of the molecule and can be converted into other functional groups such as carboxylic acids or amines through various synthetic routes. The trifluoromethyl group, a common moiety in pharmaceuticals and agrochemicals, imparts unique physical and chemical properties to the molecule, such as increased lipophilicity and metabolic stability.

In recent years, 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of potent inhibitors for specific protein targets involved in cancer and inflammatory diseases. The unique combination of functional groups allows for the fine-tuning of pharmacological properties, such as selectivity and potency, which are crucial for the design of effective drugs.

Beyond medicinal chemistry, 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride has also found applications in materials science. Its reactivity and functional versatility make it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have explored its use in the development of high-performance polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as aerospace engineering and electronics.

The synthetic accessibility of 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride is another factor that contributes to its widespread use in research and development. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production with high purity and yield. One common method involves the reaction of 2-bromo-4-cyano-6-(trifluoromethyl)benzenesulfonamide with thionyl chloride under controlled conditions. This process yields the desired product with minimal side reactions and by-products.

In addition to its synthetic utility, 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride has been investigated for its environmental impact and safety profile. Studies have shown that it is stable under normal storage conditions but should be handled with care due to its reactivity with water and other nucleophiles. Proper safety measures, such as wearing personal protective equipment (PPE) and working under a fume hood, are recommended when handling this compound.

The future prospects for 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride are promising. Ongoing research aims to further explore its potential applications in areas such as drug discovery, materials science, and catalysis. Collaborative efforts between academia and industry are expected to drive innovation and lead to new breakthroughs in these fields.

In conclusion, 2-Bromo-4-cyano-6-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807047-21-7) is a highly valuable compound with a wide range of applications due to its unique molecular structure and reactivity profile. Its continued study and development hold significant promise for advancing various scientific disciplines and addressing real-world challenges.